molecular formula C11H8Cl3FN4 B1242844 2,4-Diamino-5-(2,3,5-trichlorophenyl)-6-fluoromethylpyrimidine

2,4-Diamino-5-(2,3,5-trichlorophenyl)-6-fluoromethylpyrimidine

Cat. No. B1242844
M. Wt: 321.6 g/mol
InChI Key: QEDNOUAODRFJQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05591746

Procedure details

This compound was prepared in an analogous manner to the compound of Example 18 from 2,4-diamino-5-(2,3,5-trichlorophenyl )-6-hydroxymethylpyrimidine, mp. 215°-217° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-diamino-5-(2,3,5-trichlorophenyl )-6-hydroxymethylpyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[C:5]([C:9]2[CH:14]=[CH:13][CH:12]=[C:11]([Cl:15])[C:10]=2[Cl:16])=[C:4]([CH2:17][F:18])[N:3]=1.NC1N=C(N)C(C2C=C([Cl:33])C=C(Cl)C=2Cl)=C(CO)N=1>>[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[C:5]([C:9]2[CH:14]=[C:13]([Cl:33])[CH:12]=[C:11]([Cl:15])[C:10]=2[Cl:16])=[C:4]([CH2:17][F:18])[N:3]=1

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC(=C(C(=N1)N)C1=C(C(=CC=C1)Cl)Cl)CF
Name
2,4-diamino-5-(2,3,5-trichlorophenyl )-6-hydroxymethylpyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC(=C(C(=N1)N)C1=C(C(=CC(=C1)Cl)Cl)Cl)CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
Smiles
NC1=NC(=C(C(=N1)N)C1=C(C(=CC(=C1)Cl)Cl)Cl)CF

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.